AEG-41174
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
AEG-41174 is a novel, non-ATP competitive, small molecule tyrosine kinase inhibitor targeting therapeutically significant kinases including JAK2 and Bcr-Abl, and is currently in a Phase 1 clinical trial (hematological malignancies).
Scientific Research Applications
AEG-1 as a Marker in Breast Cancer Progression
A study by Li et al. (2008) highlights the role of Astrocyte elevated gene-1 (AEG-1) in breast cancer. Their research found that AEG-1 expression levels are significantly higher in breast cancer cell lines compared to normal breast epithelial cells. High AEG-1 expression correlates with poor overall survival in breast cancer patients, suggesting its potential as a prognostic marker.
AEG-1's Role in Various Cancers
Sarkar et al. (2009) in their study published in Cancer Research Sarkar et al. (2009) note that AEG-1 is involved in the carcinogenic process in various organs. Its expression is elevated in advanced stages of many cancers, including breast and liver cancer. This highlights its potential as a target for cancer therapy.
NF-κB Pathway Activation by AEG-1
Emdad et al. (2006) discuss the activation of the NF-κB pathway by AEG-1 in their research Emdad et al. (2006). They found that AEG-1 regulates NF-κB, a critical factor in tumor progression and metastasis, suggesting a significant role of AEG-1 in these processes.
AEG-1 in Neuroblastoma and Prostate Cancer
Liu et al. (2009) showed that the knockdown of AEG-1 inhibits proliferation and enhances chemo-sensitivity in neuroblastoma cells Liu et al. (2009). Similarly, Kikuno et al. (2007) found that AEG-1 plays a significant role in prostate cancer progression Kikuno et al. (2007).
AEG-1 in Renal Cancer and Cell Survival Pathways
Wang et al. (2014) and Lee et al. (2008) discuss the role of AEG-1 in renal cancer and cell survival pathways. Wang et al. found that AEG-1 knockdown inhibits cell proliferation and increases chemosensitivity in renal cancer cells Wang et al. (2014), while Lee et al. found that AEG-1 activation inhibits apoptosis through the PI3K-Akt signaling pathway Lee et al. (2008).
Properties
IUPAC Name |
NONE |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AEG41174; AEG 41174; AEG-41174 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.